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Compound of Interest

Compound Name: Tussilagone

Cat. No.: B1682564 Get Quote

Essential Safety and Handling Guide for
Tussilagone
This guide provides essential safety, handling, and disposal information for Tussilagone,

tailored for researchers, scientists, and drug development professionals. The information is

compiled from available safety data and general laboratory best practices. It is important to

note that a comprehensive, official Safety Data Sheet (SDS) for Tussilagone was not found in

the public domain; therefore, a cautious approach to handling is recommended.

Physical and Chemical Properties
Tussilagone is a natural compound isolated from the flower buds of Tussilago farfara. It is

supplied as a powder and is noted to be light-sensitive.
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Property Value

CAS Number 104012-37-5

Molecular Formula C₂₃H₃₄O₅

Molecular Weight 390.51 g/mol

Appearance Powder

Purity >98%

Solubility DMSO: 78 mg/mL (199.73 mM)

Storage Store at -20°C

Hazard Identification and Safety Precautions
There is conflicting information regarding the hazardous nature of Tussilagone. While one

source suggests it is not considered hazardous under OSHA standards, another provides GHS

hazard classifications.[1][2] To ensure user safety, the more stringent warnings should be

heeded.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral GHS07 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
GHS07 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
GHS07 Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity
GHS07 Warning

H335: May cause

respiratory irritation

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

It has also been noted that Tussilagone may cause adverse liver effects.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is crucial when handling

Tussilagone. The following PPE is recommended as a baseline for handling both the powder

and solutions.

PPE Category Item
Specifications & Best
Practices

Hand Protection Nitrile gloves

Wear standard laboratory

nitrile gloves. Immediately

change gloves if they become

contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Essential for protecting the

eyes from splashes of

solutions or contact with the

powder.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from potential

contamination.

Respiratory Protection Dust mask or respirator

When handling larger

quantities of the powder, a

dust mask or a NIOSH/MSHA-

approved respirator should be

worn to prevent inhalation.[1]

Work should be conducted in a

well-ventilated area.

Operational and Disposal Plans
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The following procedural guidance outlines the safe handling, use, and disposal of

Tussilagone in a laboratory setting.

Step-by-Step Handling and Solution Preparation
Preparation and Weighing:

Ensure the work area, such as a chemical fume hood, is clean and uncluttered.

Wear all required PPE as outlined in the table above.

When weighing the powder, do so in a manner that minimizes dust generation.

Dissolving:

In a suitable container, such as a centrifuge tube or flask, add the desired solvent to the

accurately weighed Tussilagone powder.

Securely cap the container and mix by vortexing or gentle agitation until the solid is

completely dissolved.

Storage:

Solid Form: Store the solid compound in a tightly sealed, light-resistant container at -20°C.

Stock Solutions: For long-term storage, it is recommended to store stock solutions at

-20°C or -80°C.

Spill and Emergency Procedures
Spill: In the event of a spill, prevent further leakage if it is safe to do so. For liquid spills,

absorb with an inert material. For solid spills, carefully sweep or scoop the material to avoid

creating dust. Place all contaminated materials into a properly labeled container for disposal.

[1]

Eye Contact: Immediately rinse the eyes with plenty of water, including under the eyelids. If

irritation persists, seek medical attention.[1]
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Skin Contact: Wash the affected area thoroughly with soap and water.[1]

Inhalation: Move to fresh air.[1]

Ingestion: Rinse the mouth with water and drink plenty of water. Do not induce vomiting.

Never give anything by mouth to an unconscious person.[1]

Disposal Plan
All materials contaminated with Tussilagone, including unused product, solutions, spill cleanup

materials, and empty containers, should be treated as hazardous chemical waste.

Containerization: Collect all Tussilagone waste in a compatible, tightly sealed container. The

original container is often a good choice for waste storage.[3][4]

Labeling: Clearly label the waste container as "Hazardous Waste" and include the name

"Tussilagone."

Storage: Store the waste container in a designated, well-ventilated, and cool area, away

from incompatible materials.

Disposal: Dispose of the waste through your institution's hazardous waste disposal program.

Do not dispose of Tussilagone down the drain or in regular trash.[5] Empty containers

should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.

[3]

Experimental Protocols and Visualizations
Tussilagone has been shown to have anti-inflammatory effects by modulating specific

signaling pathways.

Tussilagone Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Tussilagone from

receipt to disposal.
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Caption: Workflow for the safe handling and disposal of Tussilagone.

Tussilagone's Effect on Inflammatory Signaling
Pathways
Tussilagone has been found to alleviate inflammatory responses by impacting the Hif-1α/NF-

κB signaling pathway.[6] It also has been shown to induce heme oxygenase-1 (HO-1), which

has anti-inflammatory properties.[7][8]
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Caption: Tussilagone's inhibitory effect on inflammatory signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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